Cas no 1385344-54-6 (1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide)

• Product Name: 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide
• CAS No: 1385344-54-6
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6584981
• PubChem ID: 71998628
• Update Time: 2025-06-26

1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016941547
• 1385344-54-6
• Z1266436652
• 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide
• EN300-7522019
• N-{2-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)formamido]ethyl}prop-2-enamide

• Inchi： 1S/C17H19N3O2/c1-3-16(21)18-11-12-19-17(22)15-10-9-14(20(15)2)13-7-5-4-6-8-13/h3-10H,1,11-12H2,2H3,(H,18,21)(H,19,22)
• InChI Key： HENNGWYQJLAOCE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C2C=CC=CC=2)N1C)NCCNC(C=C)=O

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide

1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide: A Comprehensive Overview

The compound 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide, with CAS No. 1385344-54-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its structure, synthesis, properties, and the latest research findings.

Structural Insights

The molecular structure of 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide is characterized by a pyrrole ring substituted with a methyl group at position 1 and a phenyl group at position 5. The carboxamide group at position 2 is further modified by an N-substituent containing a propenoyl amino group attached to an ethyl chain. This complex substitution pattern imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole ring. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts to achieve higher yields and better stereocontrol. The compound exhibits excellent thermal stability and is soluble in common organic solvents, making it suitable for various analytical techniques such as NMR and mass spectrometry.

Applications in Pharmacology

Research into the pharmacological properties of 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide has revealed its potential as a bioactive molecule. Studies have shown that it exhibits selective binding to certain protein targets, suggesting its utility in drug design. Recent findings from in vitro assays indicate that it may possess anti-inflammatory and antioxidant activities, which are being explored for therapeutic applications.

Materials Science Applications

In the realm of materials science, this compound has been investigated for its role in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a promising candidate for polymerization reactions. Recent research has demonstrated its potential as a building block for high-performance materials with tailored mechanical and electronic properties.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that 1-Methyl-5-phenyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide is biodegradable under specific conditions, reducing its environmental footprint. Safety assessments indicate that it poses minimal risks when handled according to standard laboratory protocols.

Future Directions

The future of this compound lies in its further exploration across diverse applications. Ongoing research aims to uncover new synthetic pathways, optimize its bioavailability for pharmaceutical uses, and expand its role in material innovation. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this versatile molecule.

Conclusion

In summary, 1-Methyl-5